4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate
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Description
4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C23H16BrNO7 and its molecular weight is 498.285. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
One prominent application of 4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate in scientific research is in the field of organic synthesis and structural analysis. For example, the compound has been used in the synthesis of novel series of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines, where its photophysical properties were analyzed indicating intraligand and charge-transfer type transitions (Bonacorso et al., 2018). Furthermore, the compound has been involved in the formation of other complex molecules like 4-(1-methoxycarbonylcyclohexyl)- or 6-bromo-4-(1-methoxycarbonylcyclohexyl)-2-oxochromane-3-carboxylic acid derivatives, demonstrating its versatility in synthesizing compounds with potential pharmacological activities (Kirillov et al., 2015).
Biological Activity and Interaction with DNA
This compound has also been explored for its biological activity. For instance, derivatives of 4-anilinoquinazolines, which include structures similar to this compound, have exhibited cytotoxic effects and structure-activity relationships, demonstrating the potential for anticancer properties (Jantová et al., 2001). Moreover, certain derivatives have been shown to interact with DNA and induce necrosis of tumor cells, highlighting their potential in cancer therapy and as antiprotease agents (Jantová et al., 2001).
X-ray Crystallography and Structural Elucidation
The compound has also been a subject of structural analysis through methods like X-ray crystallography. Studies have determined the structure of related compounds, providing insights into their molecular framework and potential interaction mechanisms (Kirillov et al., 2015).
Properties
IUPAC Name |
[4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl] morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16BrNO7/c24-14-1-4-19-13(9-14)10-18(22(27)32-19)17-12-21(26)31-20-11-15(2-3-16(17)20)30-23(28)25-5-7-29-8-6-25/h1-4,9-12H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBYHQYITZCDOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC5=C(C=CC(=C5)Br)OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16BrNO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.